Cas no 14125-75-8 ((2R,3R,4S)-2-((Benzoyloxy)methyl)-3,4-dihydro-2H-pyran-3,4,5-triyl tribenzoate)

• Product Name: (2R,3R,4S)-2-((Benzoyloxy)methyl)-3,4-dihydro-2H-pyran-3,4,5-triyl tribenzoate
• CAS No: 14125-75-8
• MF: C₃₄H₂₆O₉
• MW: 578.564850330353
• CID: 120167
• PubChem ID: 2728908
• Update Time: 2025-04-18

(2R,3R,4S)-2-((Benzoyloxy)methyl)-3,4-dihydro-2H-pyran-3,4,5-triyl tribenzoate Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S)-2-((Benzoyloxy)methyl)-3,4-dihydro-2H-pyran-3,4,5-triyl tribenzoate
• [(2R,3R,4S)-3,4,5-tribenzoyloxy-3,4-dihydro-2H-pyran-2-yl]methyl benzoate
• D-arabino-Hex-1-enitol,1,5-anhydro-, 2,3,4,6-tetrabenzoate
• 1,5-anhydro-2,3,4,6-tetra-O-benzoyl-D-arabino-hex-1-enitol
• 1-Deoxy-D-gluco-hex-1-enopyranose tetrabenzoate
• 2,3,4,6-tetra-O-benzoyl-1,5-anhydro-D-arabino-hex-1-enitol
• 2,3,4,6-tetra-O-benzoyl-2-hydroxy-D-glucal
• 2,3,4,6-tetra-O-benzoyl-D-hydroxyglucal
• Tetra-O-benzoyl-1,5-anhydro-D-arabino-hex-1-enit
• tetra-O-benzoyl-1,5-anhydro-D-arabino-hex-1-enitol
• tetra-O-benzoyl-D-arabino-hex-1-enitol
• (-)-TETRA-O-BENZOYL-2-HYDROXY-D-GLUCAL
• (-)-TETRA-O-BENZOYL-2-HYDROXY-D-GLUCAL F
• D-arabino-Hex-1-enitol, 1,5-anhydro-, tetrabenzoate
• 2,3,4,6-Tetra-O-benzoyl-1-deoxy-D-arabino-hex-1-enopyranose
• 1,5-ANHYDRO-3,4,6-TRI-O-BENZOYL-2-BENZOYLOXY-D-ARABINO-HEX-1-ENITOL
• (-)-TETRA-O-BENZOYL-2-HYDROXY-D-GLUCAL 98+%
• AKOS015889143
• SCHEMBL7148925
• 3,4,5-TRIS(BENZOYLOXY)-2-(BENZOYLOXYMETHYL)-3,4-DIHYDRO-2H-PYRAN
• DTXSID10369554
• 14125-75-8

• Inchi： 1S/C34H26O9/c35-31(23-13-5-1-6-14-23)40-21-27-29(42-33(37)25-17-9-3-10-18-25)30(43-34(38)26-19-11-4-12-20-26)28(22-39-27)41-32(36)24-15-7-2-8-16-24/h1-20,22,27,29-30H,21H2/t27-,29-,30-/m1/s1
• InChI Key： HHNQKUIYTNDYHW-MJLPRTPSSA-N
• SMILES： O1C=C([C@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 578.15800
• Monoisotopic Mass: 578.15768240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 13
• Complexity: 982
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 122-124 °C (lit.)
• PSA: 114.43000
• LogP: 5.39180
• Solubility: Not available

(2R,3R,4S)-2-((Benzoyloxy)methyl)-3,4-dihydro-2H-pyran-3,4,5-triyl tribenzoate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3